1,4-Dihydro-2-hydroxymethyl-4-(m-nitrophenyl)-6-methyl-3,5-pyridine dicarboxylic acid diethyl ester

• CAS No.: 62760-70-7
• Molecular Formula: C19H22N2O7
• Molecular Weight: 390.4 g/mol
• IUPAC Name: diethyl 2-(hydroxymethyl)-6-methyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• InChI: InChI=1S/C19H22N2O7/c1-4-27-18(23)15-11(3)20-14(10-22)17(19(24)28-5-2)16(15)12-7-6-8-13(9-12)21(25)26/h6-9,16,20,22H,4-5,10H2,1-3H3
• InChI Key: LWTWJBUKUVHABE-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(NC(=C(C1C2=CC(=CC=C2)[N+](=O)[O-])C(=O)OCC)CO)C
• Synonyms: 1,4-dihydro-2-hydroxymethyl-4-(m-nitrophenyl)-6- methyl-3,5-pyridine dicarboxylic acid diethyl ester; FR 7534; FR-7534

Description

1,4-Dihydro-2-hydroxymethyl-4-(m-nitrophenyl)-6-methyl-3,5-pyridine dicarboxylic acid diethyl ester, also known as this compound, is a useful research compound. Its molecular formula is C19H22N2O7 and its molecular weight is 390.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 335670. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

To a suspended solution of diethyl 2-methyl-4-(3-nitrophenyl)-6-formyl-1,4-dihydropyridine-3,5-dicarboxylate (233 mg) in ethanol (10 ml) was added sodium borohydride (22.7 mg) at 0° to 5° C under stirring and this mixture was further stirred at about 5° C. for an hour and 10 minutes. After the reaction, the mixture was adjusted to pH 4 to 5 with 0.1N-hydrochloric acid, and then the solvent was removed under reduced pressure. The residue was extracted with ethyl acetate and the extract was washed with water and dried over magnesium sulfate. The extract was concentrated under reduced pressure and the residue was crystallized by treating with a mixture of diethyl ether and n-hexane. The precipitated crystals were collected by filtration, dried and recrystallized from a mixture of diethyl ether and n-hexane to give crystals of diethyl 2-methyl-4-(3-nitrophenyl)-6-hydroxymethyl-1,4-dihydropyridine-3,5-dicarboxylate (152 mg), m.p. 141° to 142.5° C.